Cas no 59085-79-9 (Propanimidic acid, 2-hydroxy-2-methyl-, ethyl ester)

• Product Name: Propanimidic acid, 2-hydroxy-2-methyl-, ethyl ester
• CAS No: 59085-79-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 339935
• PubChem ID: 12653317
• Update Time: 2025-04-19

Propanimidic acid, 2-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, 2-hydroxy-2-methyl-, ethyl ester
• ethyl 2-hydroxy-2-methylpropanimidate
• 59085-79-9
• SCHEMBL12569662
• DTXSID80505801

• Inchi： 1S/C6H13NO2/c1-4-9-5(7)6(2,3)8/h7-8H,4H2,1-3H3
• InChI Key： IWCXNLORDQRJMC-UHFFFAOYSA-N
• SMILES： OC(C(=N)OCC)(C)C

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.31